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Compound of Interest

Compound Name: Trilaurin-d15

Cat. No.: B15143085

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for Trilaurin-d15, a
deuterated stable isotope of Trilaurin. Utilized primarily as an internal standard or tracer in
guantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass
Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS), its safe
handling is paramount in a laboratory setting.[1] This document summarizes key safety
information, physical and chemical properties, and recommended handling procedures to
ensure the well-being of laboratory personnel and the integrity of experimental outcomes.

Section 1: GHS Hazard Classification

Based on available data for its non-deuterated counterpart, Trilaurin, Trilaurin-d15 is not
classified as a hazardous substance according to the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[2][3]

GHS Label Elements:
o Hazard Pictograms: Not applicable[3]
» Signal Word: Not applicable[3]

e Hazard Statements: Not applicable[3]
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The following diagram illustrates the logical assessment process for GHS hazard classification,
indicating that Trilaurin-d15 does not meet the criteria for classification.

GHS Hazard Assessment for Trilaurin-d15

Substance: Trilaurin-d15 REME e ) > Hazard Classification Does it meet GHS
. safety data (SDS) | (Physical, Health, Environmental) hazard criteria?
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/

Click to download full resolution via product page
Caption: Logical workflow for GHS hazard assessment of Trilaurin-d15.

Section 2: Physical and Chemical Properties

A summary of the key physical and chemical properties of Trilaurin-d15 and its non-deuterated

form is presented below.
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Property Value Source(s)
Chemical Formula C39H59D1506 [1114]
Molecular Weight 654.1 g/mol [1][4]
Appearance White to off-white solid/powder  [1][5][6]
_ . 45 -47°C /113 - 116.6 °F (for
Melting Point o [5]
Trilaurin)
Slightly soluble in Chloroform
Solubility (0.1-1 mg/ml). Insoluble in [417118]
water.
) =>99% deuterated forms (d1-
Purity [4]
dis)
CAS Number 1219805-25-0 [1][4]

Unlabeled CAS Number

538-24-9

[1]

Section 3: Safe Handling and Storage

Adherence to proper laboratory protocols is essential when handling Trilaurin-d15, despite its

non-hazardous classification.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Trilaurin-d15:

o Eye Protection: Safety glasses with side shields or goggles are recommended.

e Hand Protection: Chemical-resistant gloves should be worn.

o Skin and Body Protection: A laboratory coat is sufficient to prevent skin contact.

Handling Procedures

e Handle in accordance with good industrial hygiene and safety practices.[5]
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Avoid inhalation of dust.

Prevent contact with eyes and skin.

Keep away from food, drink, and animal feeding stuffs.[5]

Wash hands thoroughly after handling.

Storage

o Store in a cool, dry, and well-ventilated place.[5][8]
o Keep the container tightly closed.[5][8]

e Recommended storage temperatures: Powder: -20°C for up to 3 years; In solvent: -80°C for
up to 6 months.[1]

The diagram below outlines the general workflow for the safe handling of chemical substances
like Trilaurin-d15 in a research environment.
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/Safe Handling Workflow for Trilaurin-dlS\
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Caption: General workflow for the safe handling of Trilaurin-d15.
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Section 4: First-Aid Measures

In the event of exposure, the following first-aid measures should be taken:

Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention if irritation persists.[5]

Skin Contact: Wash off immediately with soap and plenty of water. Remove any
contaminated clothing.[5]

Inhalation: Move to fresh air. If not breathing, give artificial respiration.[5]

Ingestion: Clean mouth with water and drink plenty of water. Seek medical attention.[5]

Section 5: Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.

e Hazardous Combustion Products: In case of fire, carbon monoxide and carbon dioxide may
be produced.[3]

Section 6: Spillage and Disposal

o Accidental Release Measures: Sweep up and shovel into a suitable container for disposal.
Avoid dust formation.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. It is the responsibility of the user to conduct a thorough risk assessment before
handling Trilaurin-d15. Always refer to the most current Safety Data Sheet (SDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.pt/store/msds?partNumber=15495249&productDescription%3D25GR+Trilaurin&countryCode=PT&language=en
https://www.fishersci.pt/store/msds?partNumber=15495249&productDescription%3D25GR+Trilaurin&countryCode=PT&language=en
https://www.fishersci.pt/store/msds?partNumber=15495249&productDescription%3D25GR+Trilaurin&countryCode=PT&language=en
https://www.fishersci.pt/store/msds?partNumber=15495249&productDescription%3D25GR+Trilaurin&countryCode=PT&language=en
https://www.cosmobiousa.com/content/document/larodan/lrd-33-1200_trilaurin_msds.pdf
https://www.benchchem.com/product/b15143085?utm_src=pdf-body
https://www.benchchem.com/product/b15143085?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. medchemexpress.com [medchemexpress.com]

. Trilaurin | C39H7406 | CID 10851 - PubChem [pubchem.ncbi.nim.nih.gov]
. cosmobiousa.com [cosmobiousa.com]

. caymanchem.com [caymanchem.com]

. fishersci.pt [fishersci.pt]

. chemimpex.com [chemimpex.com]

. trilaurin, 538-24-9 [thegoodscentscompany.com]

°
[e0] ~ (o)) )] EaN w N -

. Trilaurin | Fisher Scientific [fishersci.ca]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Trilaurin-d15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143085#trilaurin-d15-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

